Cas no 91281-34-4 (4-S-cysteaminylphenol)
4-S-cysteaminylphenol structure
Product Name:4-S-cysteaminylphenol
CAS No:91281-34-4
MF:C8H11NOS
MW:169.244040727615
CID:996230
PubChem ID:115347
Update Time:2025-04-20
4-S-cysteaminylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-S-cysteaminylphenol
- 4-(2-aminoethylsulfanyl)phenol
- 91281-34-4
- Phenol, 4-((2-aminoethyl)thio)-
- 4-(2-aminoethylthio)phenol
- SCHEMBL5382245
- AKOS010260550
- Q27281034
- 4-((2-Aminoethyl)thio)phenol
- CHEMBL1159894
- 2-(p-hydroxyphenylthio)ethylamine
- J1U0ORN13K
- UNII-J1U0ORN13K
- Phenol, 4-((2-aminoethyl)thio)-, (SP-4-1)-
- LGHNHPRURDSNNK-UHFFFAOYSA-N
- DTXSID70238474
- DB-106316
-
- Inchi: 1S/C8H11NOS/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4,10H,5-6,9H2
- InChI Key: LGHNHPRURDSNNK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)O)CCN
Computed Properties
- Exact Mass: 169.05613515g/mol
- Monoisotopic Mass: 169.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.1
- Topological Polar Surface Area: 71.6Ų
4-S-cysteaminylphenol Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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